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Compound of Interest

Compound Name: LK-44

Cat. No.: B12382207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition,

synthesis, and structural characteristics of LK-99, a copper-doped lead-apatite compound that

garnered significant attention for its potential room-temperature superconducting properties.

While the initial claims of superconductivity have been largely refuted by the scientific

community, with many studies suggesting the observed phenomena were due to impurities

such as copper sulfide, the material's synthesis and structure remain of scientific interest.[1][2]

[3] This document details the reported chemical makeup and the experimental procedures for

its synthesis.

Chemical and Structural Properties
LK-99 is identified as a polycrystalline compound with a gray-black appearance.[1][4] Its

fundamental structure is a hexagonal lead-apatite where a portion of the lead ions are

substituted with copper ions.[1][5]

Below is a summary of the quantitative data reported for LK-99:
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Property Value Source

Chemical Formula Pb₉Cu(PO₄)₆O [1][4]

Molar Mass 2514.2 g·mol⁻¹ [1]

Crystal Structure Hexagonal [1][4]

Space Group P6₃/m (No. 176) [1][6]

Lattice Constants a ≈ 9.843 Å, c ≈ 7.428 Å [1]

Lattice Volume ≈ 623.2 Å³ [1]

Density ≈ 6.699 g/cm³ [1]

Experimental Protocols: Synthesis of LK-99
The synthesis of LK-99 is described as a three-step solid-state reaction process.[1][4] The

following protocols are based on the procedures outlined in the initial preprints by Lee, et al.

Step 1: Synthesis of Lanarkite (Pb₂(SO₄)O)

Reactants: Lead(II) oxide (PbO) and lead(II) sulfate (Pb(SO₄)) powders.

Procedure:

Mix PbO and Pb(SO₄) powders in a 1:1 molar ratio.[1][4]

Grind the mixture to ensure homogeneity.[7]

Place the mixture in an alumina crucible.[7]

Heat the mixture in a furnace at 725 °C for 24 hours in the presence of air.[1][4]

The resulting chemical reaction is: PbO + Pb(SO₄) → Pb₂(SO₄)O.[1][4]

Allow the product, lanarkite, to cool to room temperature.

Step 2: Synthesis of Copper Phosphide (Cu₃P)
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Reactants: Copper (Cu) and Phosphorus (P) powders.

Procedure:

Mix Cu and P powders in a 3:1 molar ratio.[1][4]

Place the mixture in a sealed tube under a vacuum.[1][4]

Heat the sealed tube to 550 °C for 48 hours.[1][4]

The reaction is: 3Cu + P → Cu₃P.[1]

Let the resulting copper phosphide cool down.

Step 3: Final Synthesis of LK-99 (Pb₉Cu(PO₄)₆O)

Reactants: Lanarkite (Pb₂(SO₄)O) and Copper Phosphide (Cu₃P) crystals.

Procedure:

Grind the lanarkite and copper phosphide crystals into a powder.[1]

Place the powdered mixture into a sealed tube under a vacuum.[1][4]

Heat the tube to 925 °C for a duration of 5 to 20 hours.[1][4]

The proposed, albeit unbalanced, reaction is: Pb₂(SO₄)O + Cu₃P → Pb₁₀₋ₓCuₓ(PO₄)₆O +

S (g), where 0.9 < x < 1.1.[1][4] A more balanced reaction proposed by other researchers

suggests the formation of copper(I) sulfide as a byproduct: 5Pb₂(SO₄)O + 6Cu₃P →

Pb₉Cu(PO₄)₆O + 5Cu₂S + Pb + 7Cu.[4]

Visualizations
Diagram 1: Synthesis Workflow of LK-99
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Step 1: Lanarkite Synthesis

Step 2: Copper Phosphide Synthesis

Step 3: LK-99 Synthesis
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A flowchart illustrating the three-step solid-state synthesis process for LK-99.
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Diagram 2: Structural Relationship of LK-99

Lead-Apatite (Parent Structure)
Pb₁₀(PO₄)₆O Copper Doping

Substitution of Pb²⁺ with Cu²⁺ LK-99
Pb₉Cu(PO₄)₆O

Click to download full resolution via product page

The conceptual pathway from the parent lead-apatite structure to the copper-doped LK-99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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